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Compound of Interest

Compound Name: Disperse red 56
CAS No.: 12637-13-7
Cat. No.: B1175085
Get Quote
. J

An In-depth Technical Guide to Disperse Red 56

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
Disperse Red 56, alongside a discussion of experimental protocols and potential biological
pathways relevant to the broader class of disperse dyes. Due to the limited specific research on
Disperse Red 56, this guide incorporates data from closely related disperse dyes to provide a
functional framework for research and development.

Physicochemical Properties of Disperse Red 56

The fundamental physicochemical characteristics of Disperse Red 56 are summarized below.
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Property Value Reference
CAS Number 12637-13-7 [1]
Molecular Weight 373.79 g/mol [1]
Molecular Formula C17H16CINsO3 [1]
Class Single Azo Dye [1]

2-Chloro-4-nitrobenzenamine

diazo, and 3-((2-Hydroxyethyl
Manufacturing Methods ) (2-Hy y -y) [1]

(phenyl)amino)propanenitrile

coupling.

Dyeing and printing of vinegar

fiber, three vinegar fiber,
Applications polyester, and acrylic. Also [1]

used for coloring sheep's

clothing.

Experimental Protocols

Detailed experimental data specifically for Disperse Red 56 is scarce in publicly available
literature. However, the protocols employed for the analysis and toxicological assessment of
similar disperse dyes, such as Disperse Red 1, provide a robust starting point for research.

1. Analytical Detection and Quantification

A common method for the detection and quantification of disperse dyes in various matrices is
Liquid Chromatography coupled with Mass Spectrometry (LC/MS).

» Sample Preparation: For textile samples, an extraction step is typically required. A common
procedure involves extracting the dye from the textile matrix using a solvent like methanol,
followed by sonication and centrifugation to separate the dye-containing supernatant. The
extract is then filtered and diluted before analysis.

¢ Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system coupled with a mass spectrometer
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(e.g., triple quadrupole or time-of-flight) is used.

o Chromatographic Separation: A reverse-phase column (e.g., C18) is often used with a
gradient elution of a mobile phase consisting of water and an organic solvent (e.g., methanol
or acetonitrile), often with a modifier like formic acid to improve ionization.

o Mass Spectrometric Detection: The mass spectrometer is operated in a suitable ionization
mode, such as electrospray ionization (ESI), and specific precursor and product ions are
monitored for quantification (Selected Reaction Monitoring - SRM).

2. Toxicological Assessment

Toxicological studies are crucial to understand the potential health and environmental impacts
of disperse dyes.

« In Vitro Genotoxicity Assay (Comet Assay): This assay is used to detect DNA damage in
cells.

o Cell Culture and Treatment: A relevant cell line (e.g., human lymphocytes or hepatoma
cells) is cultured and exposed to different concentrations of the disperse dye for a specific
duration.

o Cell Lysis and Electrophoresis: The cells are embedded in agarose on a microscope slide,
lysed to remove membranes and cytoplasm, and then subjected to electrophoresis.
Damaged DNA, being more fragmented, migrates further towards the anode, forming a
“comet tail".

o Visualization and Analysis: The DNA is stained with a fluorescent dye and visualized under
a microscope. The extent of DNA damage is quantified by measuring the length and
intensity of the comet tail.

 In Vivo Toxicity Studies (Rodent Model): Animal models are used to assess systemic toxicity.

o Animal Dosing: A rodent model, such as mice, is administered the disperse dye, typically
via oral gavage, at various dose levels.
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o Endpoint Evaluation: A range of endpoints are evaluated at different time points post-

dosing. These can include assessments of reproductive toxicity (e.g., sperm morphology

and count), organ-specific toxicity (histopathological examination of tissues like the liver

and testes), and general health parameters (e.g., body weight changes, clinical signs of

toxicity).

Signaling Pathways and Logical Relationships

As specific signaling pathways for Disperse Red 56 have not been elucidated, the following

diagrams illustrate a generalized experimental workflow for toxicological assessment and a

proposed biodegradation pathway for azo dyes.
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Generalized workflow for the toxicological assessment of a disperse dye.
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Proposed general biodegradation pathway for azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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